Cas no 2172059-27-5 (2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2172059-27-5
• MF: C₁₃H₁₇ClN₄
• MW: 264.753881216049
• CID: 5753206
• PubChem ID: 165590415
• Update Time: 2025-06-07

2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2172059-27-5
• 2-{1-[(2-chlorophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• EN300-1610700
• 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

• Inchi： 1S/C13H17ClN4/c1-2-13-12(7-8-15)16-17-18(13)9-10-5-3-4-6-11(10)14/h3-6H,2,7-9,15H2,1H3
• InChI Key： TWIQSUQQYRVIPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(CC)=C(CCN)N=N1

Computed Properties

• Exact Mass: 264.1141743g/mol
• Monoisotopic Mass: 264.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

Introduction to 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2172059-27-5)

2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine, identified by its CAS number 2172059-27-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a triazole moiety and an ethyl substituent in the phenyl ring suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The compound’s structure consists of a benzene ring substituted with a chloro group at the ortho position relative to a methyl group. This arrangement creates a favorable electronic environment for potential interactions with biological systems. The triazole ring, a well-known pharmacophore, is known for its ability to modulate various biological pathways. Specifically, triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of an ethyl group at the 5-position of the triazole ring further diversifies the molecule’s chemical profile, potentially enhancing its bioactivity.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The compound in question exemplifies this approach by integrating a phenyl ring with chloro and methyl substituents, alongside a triazole ring with an ethyl substituent. Such structural complexity often translates into enhanced binding affinity and selectivity towards target enzymes or receptors. This makes 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine an attractive scaffold for medicinal chemists aiming to develop novel therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions, followed by functionalization at the 5-position with an ethyl group. The introduction of the chloro-substituted phenyl ring typically involves halogenation reactions or cross-coupling strategies. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve regioselective modifications, ensuring that the desired structural motifs are incorporated accurately.

The pharmacological evaluation of 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine has revealed several interesting properties. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. The triazole moiety appears to interact with the active site of these enzymes, disrupting their function and thereby alleviating symptoms associated with inflammation. Additionally, preliminary cell-based assays suggest that this compound may exhibit cytotoxic effects against specific cancer cell lines.

The molecular modeling studies have provided valuable insights into the binding mode of this compound with its target proteins. Computational simulations indicate that the chloro-substituted phenyl ring and the ethyl group at the triazole ring play crucial roles in stabilizing the interaction through hydrophobic and electrostatic interactions. These findings have guided further modifications aimed at optimizing binding affinity and selectivity. For instance, replacing the methyl group with other alkyl or aryl groups has been explored to fine-tune the pharmacokinetic properties of the molecule.

The potential therapeutic applications of 2-{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-y}ethanilamine) are broad and multifaceted. Given its anti-inflammatory properties, it may be developed as a treatment for conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its ability to inhibit specific enzymes suggests that it could be repurposed for oncological applications. Early clinical trials are underway to assess its safety and efficacy in humans.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. The case of 2-{1-(2-chlorophenyl)methyl)-5>4>)-y>l}ethanilamine> is no exception; it underscores the importance of interdisciplinary collaboration between chemists and biologists to translate laboratory discoveries into tangible therapeutic benefits.

In conclusion, 2-{1-(2-chlorophenyl)methyl)-5>4>)-y>l}ethanilamine>(CAS No.2172059
-5) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further development into novel therapeutics targeting inflammation and cancer. As research progresses, additional insights into its mechanism of action and pharmacokinetic properties will continue to refine its potential as a clinical agent.